Vat Brown 72

• CAS RN: 12237-41-1
• Molecular Formula: C9H10O3S

Description

Synthesis Analysis

Vat dyes, including Vat Brown 72, are chemically complex dyes that are insoluble in water. They must first be reduced to the leuco form in an alkaline solution of sodium hydrosulfite before application to the cotton or rayon fiber. Air oxidation fixes the dye strongly on the fiber, resulting in excellent wash-fastness and light-fastness.

Chemical Reactions Analysis

Vat dyes, including Vat Brown 72, require a reducing agent to solubilize them. The most common reducing agent is sodium dithionite (Na2S2O4), which converts the dye to its soluble “leuco” form. Once attached to the fabric, the leuco dye is then oxidized to the insoluble state which is intensely colored. Chemical reactions such as oxidation, reduction, pH control are often necessary.

Physical And Chemical Properties Analysis

Vat Brown 72 is a dark brown powder. It has good light fastness, with a rating of 6-7 on the Xenon test. It is suitable for direct printing, resist printing, and aniline black color resist. It is more suitable for silk printing and can also be used for dyeing viscose and wool.

Mechanism of Action

The application of vat dyes involves a redox reaction. The dye is soluble only in its reduced form. The fiber is immersed repeatedly in this oxygen-free dyebath, then exposed to the air, whereupon the water-soluble reduced form changes color as oxygen turns it to the water-insoluble form.

Safety and Hazards

Vat Brown 72 may cause an allergic skin reaction. It is harmful if swallowed and may cause stomach discomfort. It can also cause respiratory irritation and may cause irritation to eyes. It may cause skin irritation in sensitive individuals.